Cas no 868212-38-8 ((Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide)

• Product Name: (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide
• CAS No: 868212-38-8
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 6025054
• PubChem ID: 5775725
• Update Time: 2025-07-23

(Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide
• N,N-diethyl-N'-(2-methylphenyl)sulfonylbenzenecarboximidamide
• 868212-38-8
• AKOS002239762
• (Z)-N,N-diethyl-N'-(o-tolylsulfonyl)benzimidamide
• SR-01000014843-1
• CHEMBL3210989
• SMR000641168
• MLS001167958
• SR-01000014843
• F1747-0005
• N,N-diethyl-N'-[(2-methylphenyl)sulfonyl]benzenecarboximidamide

• Inchi： 1S/C18H22N2O2S/c1-4-20(5-2)18(16-12-7-6-8-13-16)19-23(21,22)17-14-10-9-11-15(17)3/h6-14H,4-5H2,1-3H3/b19-18-
• InChI Key： ZUYRCNKBICEXOE-HNENSFHCSA-N
• SMILES： C1(/C(/N(CC)CC)=N/S(C2=CC=CC=C2C)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 330.14019912g/mol
• Monoisotopic Mass: 330.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide

(Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide: A Comprehensive Overview

The compound with CAS No. 868212-38-8, also known as (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide, is a highly specialized chemical entity that has garnered significant attention in the fields of biomedical research and pharmaceutical development. This compound belongs to the class of sulfonamides and carbamates, which are known for their diverse applications in drug discovery. Its intricate structure combines a benzene ring with a sulfonamide group, making it a promising candidate for various biological assays.

The synthesis of (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide involves a series of well-defined chemical reactions, ensuring high purity and specificity. Its stereochemistry, particularly the (Z) configuration, plays a crucial role in determining its pharmacological properties. This compound has been extensively studied for its potential as a bioisostere in drug design, where it can replace existing functional groups while maintaining or enhancing biological activity.

In recent years, advancements in molecular modeling and computational chemistry have enabled researchers to gain deeper insights into the structural and electronic properties of this compound. These studies have revealed that the interplay between the sulfonamide group and the benzene ring significantly influences its binding affinity to various target proteins, such as enzyme inhibitors or G-protein coupled receptors (GPCRs).

One of the most notable applications of (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide is in the development of sulfonamide-based inhibitors for kinases, which are critical in cancer therapy. Its ability to modulate kinase activity has been explored in preclinical models, showing promising results in inhibiting tumor growth and metastasis. Furthermore, its Selective Androgen Receptor Modulator (SARM) potential has been investigated, highlighting its role in hormone-related diseases.

The pharmacokinetic properties of this compound have also been rigorously evaluated. Studies indicate that it exhibits favorable bioavailability and metabolism profiles, which are essential for its development as a therapeutic agent. Its solubility in various solvents and its stability under physiological conditions further enhance its suitability for drug delivery systems.

In the realm of biotechnology, this compound has been utilized as a research tool to study protein-protein interactions. Its ability to disrupt or stabilize these interactions has made it a valuable asset in understanding complex biological pathways, such as signaling cascades and immune responses.

Recent advancements in nanoformulation have also explored the potential of incorporating (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide into nanoparticle delivery systems, which could improve its efficacy and reduce side effects. These innovations are driven by the growing need for targeted therapies that can deliver drugs with precision to specific tissues or cells.

Moreover, this compound has been investigated for its potential as a vaccine adjuvant. By enhancing the immune response to antigens, it could play a pivotal role in developing more effective vaccines against infectious diseases. Its immunomodulatory properties have been studied in various animal models, with encouraging results.

In conclusion, (Z)-N,N-diethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide is a multifaceted compound with wide-ranging applications in the biomedical and pharmaceutical industries. Its unique structural features, coupled with its favorable pharmacokinetic properties, make it a valuable tool for drug discovery and development. As research in this field continues to evolve, it is anticipated that this compound will unlock new possibilities in treating various diseases and improving patient outcomes.